Cas no 827015-70-3 (1H-Indole, 3-[[4-(2-bromophenyl)-1-piperidinyl]methyl]-2-phenyl-)

1H-Indole, 3-[[4-(2-bromophenyl)-1-piperidinyl]methyl]-2-phenyl- structure
827015-70-3 structure
Product name:1H-Indole, 3-[[4-(2-bromophenyl)-1-piperidinyl]methyl]-2-phenyl-
CAS No:827015-70-3
MF:C26H25BrN2
MW:445.394105672836
CID:686879
PubChem ID:11385263

1H-Indole, 3-[[4-(2-bromophenyl)-1-piperidinyl]methyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 3-[[4-(2-bromophenyl)-1-piperidinyl]methyl]-2-phenyl-
    • 3-[[4-(2-bromophenyl)piperidin-1-yl]methyl]-2-phenyl-1H-indole
    • 827015-70-3
    • SCHEMBL5419443
    • DTXSID70464251
    • Inchi: InChI=1S/C26H25BrN2/c27-24-12-6-4-10-21(24)19-14-16-29(17-15-19)18-23-22-11-5-7-13-25(22)28-26(23)20-8-2-1-3-9-20/h1-13,19,28H,14-18H2
    • InChI Key: LKLYHSHFYUSJFD-UHFFFAOYSA-N
    • SMILES: C1CN(CCC1C2=CC=CC=C2Br)CC3=C(NC4=CC=CC=C43)C5=CC=CC=C5

Computed Properties

  • Exact Mass: 444.12011g/mol
  • Monoisotopic Mass: 444.12011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 19Ų
  • XLogP3: 6.5

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